Cas no 82477-63-2 (2-Chloro-4-methoxy-6-methylaniline)

• Product Name: 2-Chloro-4-methoxy-6-methylaniline
• CAS No: 82477-63-2
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 2606051
• Update Time: 2024-01-22

2-Chloro-4-methoxy-6-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-6-methylaniline
• 2-Chloro-4-methoxy-6-methyl-phenylamine
• 2-Chloro-4-methoxy-6-methylbenzenamine (ACI)

• Inchi： 1S/C8H10ClNO/c1-5-3-6(11-2)4-7(9)8(5)10/h3-4H,10H2,1-2H3
• InChI Key： VTAFYYPOEPDODM-UHFFFAOYSA-N
• SMILES： ClC1C(N)=C(C)C=C(OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Topological Polar Surface Area: 35.2